N-(2-bromobenzyl)-N-methyl-2-(2-pyridinyl)ethanamine

• Molecular Formula: C15H17BrN2
• Molecular Weight: 305.21 g/mol
• IUPAC Name: N-[(2-bromophenyl)methyl]-N-methyl-2-pyridin-2-ylethanamine
• InChI: InChI=1S/C15H17BrN2/c1-18(11-9-14-7-4-5-10-17-14)12-13-6-2-3-8-15(13)16/h2-8,10H,9,11-12H2,1H3
• InChI Key: CMZTYWYSNXZRLS-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC=CC=N1)CC2=CC=CC=C2Br

Description

N-(2-bromobenzyl)-N-methyl-2-(2-pyridinyl)ethanamine, commonly known as 2-BB-2-PEA, is a chemical compound that has shown potential in various scientific research applications. It is a member of the phenylethylamine family of compounds, which are known to have diverse physiological and biochemical effects on the human body. In

Mechanism of Action

The exact mechanism of action of 2-BB-2-PEA is not fully understood, but it is believed to act on the dopamine and serotonin systems in the brain. It has been shown to increase the release of dopamine and serotonin, which are neurotransmitters that play a crucial role in regulating mood, motivation, and reward.
Biochemical and Physiological Effects:
2-BB-2-PEA has been shown to have a range of biochemical and physiological effects on the body. It has been shown to increase levels of cAMP, a signaling molecule that plays a role in various cellular processes. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-BB-2-PEA in lab experiments is its relatively low toxicity compared to other compounds in the phenylethylamine family. However, its limited solubility in water can make it difficult to work with in certain experiments. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on 2-BB-2-PEA. One area of interest is its potential as a treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's. It has also been suggested that it may have potential as a treatment for addiction and substance abuse disorders. Further research is needed to fully understand its therapeutic potential and to identify any potential side effects.

Synthesis Methods

The synthesis of 2-BB-2-PEA involves the reaction of N-methyl-2-(2-pyridinyl)ethanamine with 2-bromobenzyl bromide. The reaction is carried out in a solvent such as dichloromethane or chloroform, and the product is purified by recrystallization. The yield of the reaction is typically around 50-60%, and the purity of the product can be confirmed using techniques such as NMR and HPLC.

Scientific Research Applications

2-BB-2-PEA has been studied extensively for its potential as a therapeutic agent for various medical conditions. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects in animal models. It has also been investigated for its potential as a treatment for depression, anxiety, and other psychiatric disorders.